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Introduction

Pyrasulfotole is a selective, post-emergence herbicide belonging to the pyrazolone chemical
class and is classified as a Group 27 herbicide based on its mode of action.[1] It is a potent
inhibitor of the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD), a key enzyme in the
biosynthesis of plastoquinone and tocopherols in susceptible plants.[1][2] This inhibition
ultimately leads to the bleaching of new growth, followed by necrosis and plant death.
Pyrasulfotole provides effective control of a wide range of annual broadleaf weeds, including
those resistant to other herbicide modes of action such as acetolactate synthase (ALS)
inhibitors, phenoxy herbicides, and glyphosate.[1][3] It is frequently formulated with other active
ingredients, most notably the photosystem Il inhibitor bromoxynil, to broaden the spectrum of
weed control and provide a synergistic effect. This technical guide provides a comprehensive
overview of the herbicidal spectrum of Pyrasulfotole on broadleaf weeds, detailing its
mechanism of action, efficacy data from various field trials, and the experimental protocols
used to generate this data.

Mechanism of Action: HPPD Inhibition

Pyrasulfotole's primary mode of action is the inhibition of the 4-hydroxyphenylpyruvate
dioxygenase (HPPD) enzyme. This enzyme is critical in the metabolic pathway that converts
the amino acid tyrosine into plastoquinone and tocopherols (Vitamin E). Plastoquinone is an
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essential cofactor for the enzyme phytoene desaturase, which is involved in the biosynthesis of
carotenoids. Carotenoids play a vital role in protecting chlorophyll from photo-oxidation.

By inhibiting HPPD, Pyrasulfotole disrupts the production of plastoquinone, leading to a
downstream inhibition of carotenoid biosynthesis. Without the protective carotenoids,
chlorophyll is rapidly destroyed by sunlight, resulting in the characteristic bleaching or
whitening of the plant's meristematic tissues. Furthermore, the disruption of this pathway also
affects the production of tocopherols, which protect biological membranes from oxidative
stress. The combined effects of chlorophyll degradation and oxidative stress lead to the
cessation of growth and eventual death of susceptible broadleaf weeds.
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Mechanism of Action of Pyrasulfotole.
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Data Presentation: Efficacy on Broadleaf Weeds

The following tables summarize the quantitative data from various field studies on the efficacy
of Pyrasulfotole, primarily in combination with bromoxynil, against a range of broadleaf weeds.

Table 1: Efficacy of Pyrasulfotole + Bromoxynil on Various Broadleaf Weeds in Winter Wheat.

. Application Application
Weed Species ) o % Control Reference
Rate (g a.i./ha) Timing

Flixweed .
o Fall or Spring
(Descurainia 253 >98%
. POST
sophia)
Blue Mustard )
. Fall or Spring
(Chorispora 253 >98%
POST
tenella)
Bushy Wallflower .
] Fall or Spring
(Erysimum 253 >98%
POST
repandum)
Field Pennycress Fall or Spring
. 253 =298%
(Thlaspi arvense) POST
Henbit (Lamium
, 253 Fall POST >98%
amplexicaule)
Henbit (Lamium _
) 253 Spring POST >67%
amplexicaule)
Wild Buckwheat
(Polygonum 253 Spring POST Ineffective

convolvulus)

) 207 (with
Wild Buckwheat
dicamba or

(Polygonum Spring POST >84%
metsulfuron-

convolvulus)
methyl)

Table 2: Efficacy of Pyrasulfotole + Bromoxynil on Broadleaf Weeds in Grain Sorghum.
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. Application )
Weed Species . Weed Size % Control Reference
Rate (g a.i./ha)
Palmer Amaranth
233 or 287 (+
(Amaranthus ) 2-10 cm 100%
) atrazine)
palmeri)
Palmer Amaranth
244 or 300 (+ .
(Amaranthus ) Not specified >93%
) atrazine)
palmeri)
Palmer Amaranth N
Not specified (+ )
(Amaranthus ) 15-18 inches 83-99%
] atrazine)
palmeri)
Sicklepod
(Senna 233 or 287 5cm >90%
obtusifolia)
Sicklepod
(Senna 233 15cm 40%
obtusifolia)
Sicklepod
233 (+ 2,4-D or
(Senna ) 15cm >78%
o dicamba)
obtusifolia)
Morningglory 287 or 233 (+
species growth regulating  Not specified 100%
(Ipomoea spp.) herbicides)
Ivyleaf
Morningglory 244 or 300 (+ N
) Not specified >93%
(Ipomoea atrazine)
hederacea)
Prickly Sida
_ _ 233 5cm <95%
(Sida spinosa)
Pigweed species
244 or 300 (+ .
(Amaranthus ) Not specified >93%
atrazine)
spp.)
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Kochia (Kochia 244 or 300 (+

) ) Not specified >93%
scoparia) atrazine)
) ) Not specified (+
Kochia (Kochia -
) Roundup Not specified >93%
scoparia)
Weathermax)
Velvetleaf
) 244 or 300 (+ -
(Abutilon _ Not specified =293%
) atrazine)
theophrasti)
Common
Sunflower 244 or 300 (+ -
_ _ Not specified 293%
(Helianthus atrazine)
annuus)
Common
Lambsquarters 244 or 300 (+ -
] ) Not specified >93%
(Chenopodium atrazine)
album)
Puncturevine
_ 244 or 300 (+ -
(Tribulus ) Not specified 85-99%
] atrazine)
terrestris)
Wild Buckwheat Not specified (+
(Polygonum Roundup Not specified >94%
convolvulus) Weathermax)
Not specified (+
Volunteer Canola -
Roundup Not specified >94%

(Brassica napus)
Weathermax)

Experimental Protocols

The efficacy data presented in this guide were generated from field experiments conducted
under established scientific protocols. A typical experimental workflow for evaluating the
herbicidal spectrum of Pyrasulfotole is outlined below.

Experimental Design
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Field trials are generally established using a randomized complete block design (RCBD) with
three to four replications. This design helps to minimize the effects of environmental variability
within the experimental area. Individual plots are of a standardized size, for example, 3 meters
wide by 9 meters long.

Herbicide Application

Herbicide treatments are applied post-emergence to actively growing weeds and crops at
specified growth stages. Applications are typically made using a tractor-mounted plot sprayer
calibrated to deliver a specific volume of spray solution, for instance, 121 to 139 liters per
hectare at a pressure of 172 to 207 kPa. Treatments often include Pyrasulfotole alone, in
combination with other herbicides like bromoxynil, and tank-mixed with adjuvants such as non-
ionic surfactants (NIS) and urea ammonium nitrate (UAN) to enhance efficacy.

Data Collection and Analysis

Visual assessments of weed control are conducted at various intervals after treatment (e.g., 7,
14, 28, and 42 days after treatment). Efficacy is typically rated on a scale of 0% (no control) to
100% (complete plant death). Crop injury is also visually assessed on a similar scale. Data are
subjected to analysis of variance (ANOVA), and treatment means are separated using a
statistical test such as Fisher's Protected LSD at a significance level of P < 0.05.
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Experimental Workflow for Pyrasulfotole Efficacy Trials
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A typical experimental workflow.

Conclusion

Pyrasulfotole is a valuable tool for the post-emergence control of a broad spectrum of
broadleaf weeds in cereal crops and grain sorghum. Its unique mode of action as an HPPD
inhibitor makes it particularly effective against weeds that have developed resistance to other
common herbicide classes. The efficacy of Pyrasulfotole is often enhanced when used in
combination with other herbicides, such as bromoxynil, and with the addition of appropriate
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adjuvants. The data presented in this guide, derived from rigorous field experiments,
demonstrate the high level of control that can be achieved on key broadleaf weed species. For
researchers and drug development professionals, Pyrasulfotole represents a successful
example of a targeted biochemical inhibitor developed for effective weed management.
Continued research into optimal application timings, tank-mix partners, and resistance
management strategies will further solidify its role in integrated weed management programs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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